Cas no 1338211-73-6 (Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)-)

• Product Name: Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)-
• CAS No: 1338211-73-6
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6136252
• PubChem ID: 93286239
• Update Time: 2025-07-16

Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)-
• LZHPSFNIFXANNY-ZETCQYMHSA-N
• EN300-6507490
• 1338211-73-6
• (2R)-2-[3-(Trifluoromethyl)phenyl]propan-1-amine

• Inchi： 1S/C10H12F3N/c1-7(6-14)8-3-2-4-9(5-8)10(11,12)13/h2-5,7H,6,14H2,1H3/t7-/m0/s1
• InChI Key： LZHPSFNIFXANNY-ZETCQYMHSA-N
• SMILES： C1([C@@H](C)CN)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 204.6±35.0 °C(Predicted)
• pka: 9.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)-

Comprehensive Overview of Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)- (CAS No. 1338211-73-6)

The compound Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)- (CAS No. 1338211-73-6) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethyl group and stereospecific (βR) configuration, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and material science.

One of the most searched questions related to Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)- revolves around its synthetic routes and enantioselective preparation. The chiral purity of this compound is critical for its applications, as even minor enantiomeric impurities can affect the efficacy of final products. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution are often employed to achieve high enantiomeric excess (ee), a topic frequently discussed in academic forums and patent literature.

In the context of current trends, the demand for fluorinated compounds like Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)- has surged due to their enhanced metabolic stability and lipophilicity. These properties are particularly valuable in the development of central nervous system (CNS) drugs and agrochemicals. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry, as it often improves binding affinity and bioavailability.

Another frequently asked question is about the spectroscopic characterization of this compound. Techniques such as NMR, HPLC, and mass spectrometry are essential for confirming its structure and purity. For instance, the 19F NMR spectrum is particularly useful for identifying the trifluoromethyl moiety, while chiral HPLC can verify the (βR) configuration. These analytical methods are crucial for quality control in industrial settings.

The pharmacological potential of Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)- is another area of interest. Preliminary studies suggest that its derivatives may act as dopamine receptor modulators or serotonin reuptake inhibitors, making it a candidate for neurological disorder treatments. However, further clinical validation is required to explore its therapeutic applications fully.

From an industrial perspective, scalability and cost-effectiveness are key concerns. The synthesis of Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)- often involves expensive catalysts or reagents, prompting researchers to explore greener alternatives. Recent advancements in flow chemistry and biocatalysis offer promising solutions to these challenges, aligning with the growing emphasis on sustainable chemistry.

In summary, Benzeneethanamine, β-methyl-3-(trifluoromethyl)-, (βR)- (CAS No. 1338211-73-6) is a compound of immense scientific and industrial relevance. Its unique structural attributes, combined with the rising demand for fluorinated chiral amines, position it as a focal point in modern chemical research. Whether for drug development or material innovation, this compound continues to inspire new avenues of exploration.